Cas no 1803819-57-9 (2',6'-Dimethyl-3'-methoxyacetophenone)

• Product Name: 2',6'-Dimethyl-3'-methoxyacetophenone
• CAS No: 1803819-57-9
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 5007710
• Update Time: 2025-08-04

2',6'-Dimethyl-3'-methoxyacetophenone Chemical and Physical Properties

Names and Identifiers

• 2',6'-Dimethyl-3'-methoxyacetophenone

• Inchi： 1S/C11H14O2/c1-7-5-6-10(13-4)8(2)11(7)9(3)12/h5-6H,1-4H3
• InChI Key： UYQCSZQFYMVPTM-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C)C(C(C)=O)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3

Additional information on 2',6'-Dimethyl-3'-methoxyacetophenone

Introduction to 2',6'-Dimethyl-3'-methoxyacetophenone (CAS No. 1803819-57-9)

2',6'-Dimethyl-3'-methoxyacetophenone is a versatile aromatic ketone compound with the CAS registry number 1803819-57-9. This compound is characterized by its unique structure, which includes a phenyl ring substituted with two methyl groups at the 2' and 6' positions and a methoxy group at the 3' position, along with an acetophenone moiety. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable compound in various fields of research and application.

Recent studies have highlighted the potential of 2',6'-Dimethyl-3'-methoxyacetophenone in drug discovery, particularly in the development of novel therapeutic agents. Researchers have explored its ability to act as a precursor for synthesizing bioactive compounds with anti-inflammatory, antioxidant, and antimicrobial properties. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory effects on key enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for anti-inflammatory drug development.

In addition to its pharmacological applications, 2',6'-Dimethyl-3'-methoxyacetophenone has also gained attention in the field of materials science. Its aromatic structure and functional groups make it an ideal candidate for use in the synthesis of advanced materials such as polymeric composites and organic semiconductors. A research team from the University of California reported that incorporating this compound into polymer matrices significantly enhances the thermal stability and mechanical properties of the resulting materials, opening new avenues for its application in high-performance polymers.

The synthesis of 2',6'-Dimethyl-3'-methoxyacetophenone typically involves multi-step organic reactions, including Friedel-Crafts acylation and subsequent substitution reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For example, the use of palladium-catalyzed cross-coupling reactions has been shown to improve yields and reduce reaction times, making large-scale production more feasible.

From an analytical standpoint, 2',6'-Dimethyl-3'-methoxyacetophenone can be characterized using various spectroscopic techniques such as UV-Vis spectroscopy, infrared spectroscopy (IR), and nuclear magnetic resonance (NMR). These methods provide critical insights into its molecular structure and functional groups, aiding in quality control and purity analysis during synthesis and application processes.

In conclusion, 2',6'-Dimethyl-3'-methoxyacetophenone (CAS No. 1803819-57-9) is a multifaceted compound with promising applications across diverse scientific domains. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable tool for researchers and industry professionals alike.